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Compound of Interest

Compound Name: Triphenylstannane

cat. No.: B1218745

An In-depth Technical Guide to Triphenylstannane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triphenylstannane, also known as triphenyltin hydride, is an organotin compound with the
chemical formula (CeHs)sSnH. It is a versatile and widely utilized reagent in organic synthesis,
primarily as a radical-based reducing agent. This technical guide provides a comprehensive
overview of its chemical and physical properties, synthesis, reactivity, applications, and
toxicological profile, tailored for professionals in research and development.

Chemical Identity

Triphenylstannane is characterized by a central tin atom covalently bonded to three phenyl
groups and one hydrogen atom.
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Identifier Value
CAS Number 892-20-6[1][2][3][41[5]
EC Number 212-967-8[2][3][5]
IUPAC Name triphenylstannane[2]
Triphenyltin hydride, Triphenylstannyl hydride[1]
Synonyms
[21[31[5]
Molecular Formula CisHieSN[1][2][3][4]1[5][6]
C1=CC=C(C=C1)--INVALID-LINK--
SMILES
C3=CC=CC=C3[1][2]
InChl Key NFHRNKANAAGQOH-UHFFFAOYSA-N[1][2]

Physicochemical Properties

Triphenylstannane is a colorless to pale yellow solid at room temperature, often with a waxy
consistency.[3][7][8][9] It is hydrophobic and practically insoluble in water but exhibits good
solubility in many common organic solvents.[1][7][8][9][10]

Data Summary

The quantitative physical and chemical properties of triphenylstannane are summarized in the
table below.
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Property Value Units

Molecular Weight 351.03 g/mol [4][5][6][10]

Opalescent colorless or milky
Appearance _ _ -[3171[°]
white to pale yellow solid

Melting Point 26-28 °C[3][4][5][10]

Boiling Point 163-165 @ 0.3 Torr °C[3][41[5]

Density 1.374 g/cm3 at 25 °C[3][4][5][10]
Flash Point >113 °C

Refractive Index 1.632 (n20/D) -[3][5]

Water Solubility Insoluble -[1][5][8]

Organic Solvent Solubility Soluble in benzene, toluene, -[][71081[9][10]

ether, THF

Synthesis and Handling

Triphenylstannane is typically synthesized by the reduction of a triphenyltin halide, most
commonly triphenyltin chloride.

General Synthesis Workflow

The primary synthetic route involves the reduction of triphenyltin chloride using a hydride-
donating reagent.
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Caption: General workflow for the synthesis of Triphenylstannane.

Experimental Protocol: Reduction of Triphenyltin
Chloride

This protocol describes the synthesis of triphenylstannane via the reduction of triphenyltin
chloride with lithium aluminum hydride (LiAIH4).[6][7][9][10][11]

Materials and Reagents:
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Triphenyltin chloride ((CeHs)3SnCl)

Lithium aluminum hydride (LiAIH4)

Anhydrous diethyl ether

Distilled water

Saturated aqueous sodium sulfate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon)
Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping
funnel, and a nitrogen inlet is charged with a suspension of lithium aluminum hydride in
anhydrous diethyl ether under a nitrogen atmosphere.

The suspension is cooled to 0 °C in an ice bath.

A solution of triphenyltin chloride in anhydrous diethyl ether is added dropwise from the
dropping funnel to the stirred LiAlH4 suspension over a period of 30-60 minutes.

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for an additional 1-2 hours.

The reaction is carefully quenched by the slow, dropwise addition of distilled water, followed
by a saturated aqueous sodium sulfate solution to precipitate the aluminum salts.

The resulting mixture is filtered, and the solid residue is washed with diethyl ether.

The combined organic phases are dried over anhydrous magnesium sulfate, filtered, and the
solvent is removed under reduced pressure.

The crude product can be purified by Kugelrohr distillation under high vacuum to yield pure
triphenylstannane.[7]
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Handling and Storage: Organotin hydrides like triphenylstannane can decompose slowly at
room temperature. For long-term stability, it is recommended to store the compound at 0 °C or
below.[7][9]

Reactivity and Applications

Triphenylstannane's utility stems from the moderate strength of the Sn-H bond, which allows it
to act as a hydrogen atom donor in radical chain reactions.[10]

Radical Reaction Mechanism

The core reactivity involves the homolytic cleavage of the Sn-H bond, typically initiated by a
radical initiator like azobisisobutyronitrile (AIBN), to form the triphenylstannyl radical
((CeHs)3Sne). This radical then participates in a variety of transformations.

Propagation Cycle
Initiation = ¥

Initiator Aorhy Initiator Radical
(e.g., AIBN) (RY) ) (CeHs)3Sn-X
(CeHs)3Sn-H H abstraction o Halogen abstraction  ["g 0 oto Reduced Product

(R™-X) (R-H)

] Substrate Radical

(R')
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Caption: Radical chain mechanism involving Triphenylstannane.

Key Applications

Triphenylstannane is a reagent of choice for numerous organic transformations.
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Application Area

Description

Radical Deoxygenation

Removal of hydroxyl groups from alcohols (e.g.,

Barton-McCombie deoxygenation).[7][9]

Reductive Dehalogenation

Reduction of alkyl and aryl halides to the

corresponding hydrocarbons.[7]

Hydrostannylation

Addition of the Sn-H bond across alkenes and

alkynes to form new organotin compounds.[7][9]

Reduction of Carbonyls

Reduction of a,B-unsaturated aldehydes and
ketones.[7][9]

Agrochemicals

Used as a protectant fungicide to control
diseases like potato blight and leaf spots on
sugar beet.[3][5][7][9]

Material Science

Serves as a precursor for other organotin
compounds used as PVC stabilizers and
biocides.[1][5][8]

Toxicology and Safety

Organotin compounds, including triphenylstannane, are known for their toxicity and require

careful handling.

Hazard Summary

Hazard Class

GHS Classification

Acute Oral Toxicity

H301: Toxic if swallowed[2]

Acute Dermal Toxicity

H311: Toxic in contact with skin[2]

Acute Inhalation Toxicity

H331: Toxic if inhaled[2]

Aquatic Hazard (Acute)

H400: Very toxic to aquatic life[2]

Aquatic Hazard (Chronic)

H410: Very toxic to aquatic life with long lasting
effects[2]
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Toxicological Mechanism

Organotin compounds exert their toxic effects through multiple mechanisms, primarily

impacting the nervous and immune systems.[2] They are also considered potential endocrine
disruptors.[2]
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Caption: Toxicological mechanisms of organotin compounds.[2]

Disclaimer: This document is intended for informational purposes for qualified professionals.
Always consult the latest Safety Data Sheet (SDS) before handling triphenylstannane and
adhere to all institutional and governmental safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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